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For Researchers, Scientists, and Drug Development Professionals

Introduction
PHD Finger Protein 11 (PHF11), which appears to be referenced by the shorthand PH11, is a

crucial protein involved in multiple cellular processes. It has been identified as a DNA damage

response (DDR) factor that plays a significant role in the 5' end resection of double-strand

breaks (DSBs), ATR signaling, and homologous recombination (HR) for DNA repair.[1][2][3]

Furthermore, PHF11 is recognized as a transcriptional co-activator in the immune system,

particularly in regulating T-cell activation and the expression of Th1-type cytokines.[4][5] Given

its involvement in such critical pathways, the PHF11 antibody is an invaluable tool for

researchers in oncology, immunology, and drug development to investigate cellular responses

to DNA damage and immune regulation.

These application notes provide detailed protocols and data for the use of the PH11 (PHF11)

antibody in immunohistochemistry (IHC), enabling the visualization and analysis of PHF11

protein expression within the cellular and tissue context.
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Parameter Specification Source

Target
PHD Finger Protein 11

(PHF11)
[6]

Host Species Rabbit [6]

Clonality Polyclonal [6]

Validated Applications

Immunohistochemistry (IHC),

Western Blot (WB),

Immunofluorescence (IF)

[5][6]

Species Reactivity Human, Mouse, Rat [5]

Recommended Dilution for

IHC-Paraffin
1:50 - 1:200 [6]

Positive Control Tissue

Human Kidney (strong

positivity in tubules and

glomeruli)

[6]

Antigen Retrieval
Method Buffer pH

Time and
Temperature

Source

Heat-Induced

Epitope Retrieval

(HIER)

10 mM Sodium

Citrate Buffer
6.0

High pressure,

refer to specific

equipment

guidelines

[5]

Signaling Pathways and Experimental Workflows
PHF11 in DNA Damage Response (DSB Repair)
PHF11 is a key player in the homologous recombination pathway of DNA double-strand break

repair. It facilitates the resection of DNA ends, a critical step for initiating the repair process.

PHF11 interacts with Replication Protein A (RPA) and the exonuclease EXO1. It functions by

stimulating EXO1's activity, which is otherwise inhibited by RPA, thereby promoting the
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formation of 3' single-stranded DNA overhangs necessary for ATR signaling and subsequent

repair.[1][2][3]
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PHF11 in DNA Damage Response
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PHF11 in T-Cell Activation

T-Cell Activation
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Immunohistochemistry Workflow for PH11 (PHF11)

Start: Paraffin-Embedded
Tissue Section

Deparaffinization & Rehydration

Antigen Retrieval
(Citrate Buffer, pH 6.0)

Blocking
(e.g., 1% BSA)

Primary Antibody Incubation
(anti-PHF11, 1:50-1:200)

Secondary Antibody Incubation
(e.g., HRP-conjugated)

Detection
(e.g., DAB Substrate)

Counterstaining
(e.g., Hematoxylin)

Dehydration & Mounting

Microscopic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PHF11 promotes DSB resection, ATR signaling, and HR - PMC [pmc.ncbi.nlm.nih.gov]

2. Putting PHDs to work: PHF11 clears the way for EXO1 in double-strand break repair -
PMC [pmc.ncbi.nlm.nih.gov]

3. PHF11 promotes DSB resection, ATR signaling, and HR - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Functional characterization of the atopy-associated gene PHF11 - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. A role for the atopy-associated gene PHF11 in T-cell activation and viability - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. PHF11 PHD finger protein 11 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: PH11 (PHF11)
Antibody for Immunohistochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580596#ph11-antibody-for-immunohistochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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